Cas no 500203-86-1 (2-[7-[(2-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid)

• Product Name: 2-[7-[(2-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid
• CAS No: 500203-86-1
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 5548067
• Update Time: 2025-10-28

2-[7-[(2-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[7-[(2-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid
• 2H-1-Benzopyran-3-acetic acid, 7-[(2-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxo-

• Inchi： 1S/C21H20O6/c1-12-15-8-9-17(26-11-14-6-4-5-7-18(14)25-3)13(2)20(15)27-21(24)16(12)10-19(22)23/h4-9H,10-11H2,1-3H3,(H,22,23)
• InChI Key： GCUDBZFFZQHNEZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3=CC=CC=C3OC)=CC=C2C(C)=C1CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-[7-[(2-methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid

Comprehensive Overview of 2-[7-[(2-Methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid (CAS No. 500203-86-1)

2-[7-[(2-Methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid (CAS No. 500203-86-1) is a synthetic organic compound belonging to the coumarin derivative family. Its complex structure features a chromen-2-one core substituted with a methoxyphenyl group and an acetic acid moiety, making it a subject of interest in pharmaceutical and biochemical research. The compound's unique molecular architecture suggests potential applications in enzyme inhibition and signal transduction modulation, aligning with current trends in targeted drug discovery.

Recent studies highlight the growing demand for coumarin-based compounds due to their bioactive properties, particularly in anti-inflammatory and antioxidant applications. Researchers frequently search for "coumarin derivatives with methoxy substitutions" or "chromen-2-one acetic acid analogs" – key phrases reflecting this compound's relevance. The 2-methoxyphenyl group in its structure may contribute to enhanced lipophilicity, a property critical for drug bioavailability, which addresses a common challenge in medicinal chemistry.

The compound's synthetic pathway typically involves multistep organic reactions, including O-alkylation and Knoevenagel condensation. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, as impurities could affect its biological activity. This aligns with the pharmaceutical industry's emphasis on quality control – a trending topic in GMP compliance discussions.

From a structure-activity relationship perspective, the 4,8-dimethyl substitution pattern on the chromenone ring may influence its binding affinity to biological targets. Computational chemistry studies using molecular docking simulations – a frequently searched methodology – could predict interactions with protease enzymes or receptor proteins. Such predictions are valuable for drug repurposing strategies, another hot topic in pharmacological research.

Environmental considerations are increasingly important in chemical research. The biodegradability profile of this compound warrants investigation, particularly regarding its ecotoxicological impact – a concern frequently raised in green chemistry forums. Its acetic acid functional group suggests potential for metabolic degradation, but specific studies would be needed to confirm this hypothesis.

In material science applications, the π-conjugated system of this compound might exhibit interesting photophysical properties. Researchers exploring "organic fluorophores" or "luminescent materials" might find its extended aromatic system worthy of investigation. Such applications align with the growing interest in organic electronics and sensor technologies.

For analytical chemists, developing robust quantification methods for this compound presents challenges due to its structural complexity. Recent publications on "HPLC method development for coumarins" or "mass spectrometry of oxygenated heterocycles" reflect this technical interest. The compound's UV absorption characteristics could facilitate its detection using spectrophotometric techniques.

The patent landscape for similar coumarin derivatives suggests potential intellectual property considerations. Companies searching for "novel chromenone-based therapeutics" or "non-toxic coumarin analogs" should conduct thorough prior art searches before development. This aspect connects to broader discussions about innovation strategies in pharmaceutical R&D.

From a regulatory perspective, proper handling and storage of this compound require standard laboratory safety protocols. While not classified as hazardous, its powder form necessitates appropriate PPE – a topic gaining attention in laboratory safety training programs worldwide. The compound's stability under various conditions would be an important parameter for formulation scientists.

Future research directions might explore this compound's potential in combination therapies or as a chemical probe for studying biological pathways. The integration of AI-assisted drug design tools could accelerate such investigations, addressing the pharmaceutical industry's need for faster discovery cycles. These applications position 2-[7-[(2-Methoxyphenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid as a versatile candidate for multiple scientific disciplines.